(E)-5-Methyl-5,6-dihydro-7H-pyrrolo[1,2-b][1,2,4]triazol-7-one oxime

• IUPAC Name: (NE)-N-(5-methyl-5,6-dihydropyrrolo[1,2-b][1,2,4]triazol-7-ylidene)hydroxylamine
• InChI: InChI=1S/C6H8N4O/c1-4-2-5(9-11)6-7-3-8-10(4)6/h3-4,11H,2H2,1H3/b9-5+
• InChI Key: PGHGAYXWAOUAGO-WEVVVXLNSA-N
• Canonical SMILES: CC1CC(=NO)C2=NC=NN12
• Isomeric SMILES: CC1C/C(=N\O)/C2=NC=NN12
• Molecular Formula: C6H8N4O
• Molecular Weight: 152.15 g/mol

Description

(E)-5-Methyl-5,6-dihydro-7H-pyrrolo[1,2-b][1,2,4]triazol-7-one oxime, also known as MTR-OOH, is a compound that has gained significant attention in the scientific community due to its potential in various research applications. MTR-OOH is a synthetic compound that has been found to have significant biological activity, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of (E)-5-Methyl-5,6-dihydro-7H-pyrrolo[1,2-b][1,2,4]triazol-7-one oxime is not fully understood. However, it is believed that this compound exerts its biological effects through the modulation of various signaling pathways in the brain.
Biochemical and Physiological Effects:
This compound has been found to have significant biochemical and physiological effects. This compound has been shown to increase the levels of various neurotransmitters in the brain, including dopamine and serotonin. Additionally, this compound has been found to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using (E)-5-Methyl-5,6-dihydro-7H-pyrrolo[1,2-b][1,2,4]triazol-7-one oxime in lab experiments is its high potency and selectivity. This compound has been found to have a high affinity for its biological target, making it a valuable tool for studying various signaling pathways in the brain. However, one of the limitations of using this compound in lab experiments is its relatively short half-life, which may limit its effectiveness in certain experiments.

Future Directions

There are several future directions for research involving (E)-5-Methyl-5,6-dihydro-7H-pyrrolo[1,2-b][1,2,4]triazol-7-one oxime. One potential area of research is in the development of new drugs for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential in other research applications.

Synthesis Methods

(E)-5-Methyl-5,6-dihydro-7H-pyrrolo[1,2-b][1,2,4]triazol-7-one oxime can be synthesized through a multi-step process involving the reaction of various chemical compounds. The synthesis of this compound involves the reaction of 5-methyl-5,6-dihydro-4H-pyrrolo[1,2-b][1,2,4]triazol-7-one with hydroxylamine hydrochloride to form the oxime derivative.

Scientific Research Applications

(E)-5-Methyl-5,6-dihydro-7H-pyrrolo[1,2-b][1,2,4]triazol-7-one oxime has been found to have significant potential in various research applications. One of the primary research applications of this compound is in the field of neuroscience. This compound has been found to have neuroprotective effects and has been shown to improve cognitive function in animal models.